Cas no 2273-76-9 (Adenosine, adenylyl-(2'®5')-)

• Product Name: Adenosine, adenylyl-(2'®5')-
• CAS No: 2273-76-9
• MF: C₂₀H₂₅N₁₀O₁₀P
• MW: 596.447263479233
• CID: 263655
• PubChem ID: 102238
• Update Time: 2025-04-19

Adenosine, adenylyl-(2'®5')- Chemical and Physical Properties

Names and Identifiers

• [(2R,3S,4R,5R)-5-(6-amino-9H-purin-9-yl)-3,4-dihydroxytetrahydrofuran-2-yl]methyl (2R,3R,4R,5R)-2-(6-amino-9H-purin-9-yl)-4-hydroxy-5-(hydroxymethyl)tetrahydrofuran-3-yl hydrogen phosphate (non-preferred name)
• Adenosine, adenylyl-(2'-5')-
• Adenylyl-(2'.5')-adenosine
• Adenylyl-(2'-5')-adenosine
• Q27145551
• EINECS 218-884-3
• CHEBI:75801
• Ammonium adenylyl-2',5'-adenosine
• 2273-76-9
• [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methyl [(2R,3R,4R,5R)-2-(6-aminopurin-9-yl)-4-hydroxy-5-(hydroxymethyl)oxolan-3-yl] hydrogen phosphate
• adenosin-2'-yl adenosin-5'-yl phosphate
• adenosin-2'-yl adenosin-5'-yl hydrogen phosphate
• adenylyl-[2'-5']-adenosine
• adenylyl-(2'->5')-adenosine
• Adenylyl-(2'-->5')-adenosine
• phosphoric acid adenosin-2'-yl ester adenosin-5'-yl ester
• DTXSID901311243
• A2'p5'A
• adenylyl(2'-5')phosphoadenine
• Ap(2'-5')A
• adenylyl-2',5'-adenosine
• Epitope ID:191096
• Adenosine, adenylyl-(2'®5')-

• Inchi： 1S/C20H25N10O10P/c21-15-9-17(25-3-23-15)29(5-27-9)19-13(34)11(32)8(39-19)2-37-41(35,36)40-14-12(33)7(1-31)38-20(14)30-6-28-10-16(22)24-4-26-18(10)30/h3-8,11-14,19-20,31-34H,1-2H2,(H,35,36)(H2,21,23,25)(H2,22,24,26)/t7-,8-,11-,12-,13-,14-,19-,20-/m1/s1
• InChI Key： CJUIKAWANGRMQE-XPWFQUROSA-N
• SMILES： P(=O)(O)(OC[C@@H]1[C@H]([C@H]([C@H](N2C=NC3C(N)=NC=NC2=3)O1)O)O)O[C@H]1[C@H](N2C=NC3C(N)=NC=NC2=3)O[C@H](CO)[C@H]1O

Computed Properties

• Exact Mass: 596.14927403g/mol
• Monoisotopic Mass: 596.14927403g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 18
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 980
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -4.4
• Topological Polar Surface Area: 294Ų